Cas no 81606-31-7 (4,5-Dibromothiophene-2-sulfonyl chloride)

4,5-Dibromothiophene-2-sulfonyl chloride structure
81606-31-7 structure
Product Name:4,5-Dibromothiophene-2-sulfonyl chloride
CAS No:81606-31-7
MF:C4HBr2ClO2S2
MW:340.440536260605
MDL:MFCD00041439
CID:60353
PubChem ID:522755
Update Time:2025-04-18

4,5-Dibromothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromothiophene-2-sulfonyl chloride
    • 2,3-Dibromothiophene-5-sulphonyl chloride
    • 4,5-Dibromothiophene-2-sulphonyl chloride
    • 2,3-Dibromothiophene-5-sulfonyl chloride
    • 4,5-dibromo-2-thiophenesulfonylchloride
    • 4,5-dibromo-thiophene-2-sulfonyl chloride
    • 4,5-dibromo-thiophene-2-sulphonyl chloride
    • 81606-31-7
    • MFCD00041439
    • EN300-109600
    • DTXSID90335055
    • A840168
    • CS-0314533
    • 4,5-Dibromo-2-thiophenesulfonyl chloride #
    • FT-0617150
    • SCHEMBL630120
    • AKOS015834570
    • 4,5-Dibromothiophene-2-sulfonylchloride
    • 2-Thiophenesulfonyl chloride, 4,5-dibromo-
    • PS-10826
    • STK503759
    • ALBB-006184
    • DB-056543
    • MDL： MFCD00041439
    • Inchi： 1S/C4HBr2ClO2S2/c5-2-1-3(10-4(2)6)11(7,8)9/h1H
    • InChI Key： WJYGHWXWQSCONR-UHFFFAOYSA-N
    • SMILES： BrC1=C(SC(=C1)S(=O)(=O)Cl)Br
    • BRN： 162960

Computed Properties

  • Exact Mass: 337.74700
  • Monoisotopic Mass: 337.74732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.301
  • Melting Point: 71-75 ºC
  • Boiling Point: 373.4°C at 760 mmHg
  • Flash Point: 179.6°C
  • Refractive Index: 1.65
  • PSA: 70.76000
  • LogP: 4.28140
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

4,5-Dibromothiophene-2-sulfonyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：3261
  • Hazard Category Code： R34
  • Safety Instruction： S45-S36/37/39-S26
  • Hazardous Material Identification： C
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：II

4,5-Dibromothiophene-2-sulfonyl chloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromothiophene-2-sulfonyl chloride Pricemore >>

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4,5-Dibromothiophene-2-sulfonyl chloride Production Method

4,5-Dibromothiophene-2-sulfonyl chloride Related Literature

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